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Compound of Interest

Compound Name: IR-825

Cat. No.: B13063330 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the molar extinction coefficient of the

near-infrared (NIR) cyanine dye, IR-825. Esteemed for its applications in photothermal therapy

and bioimaging, a precise understanding of its light-absorbing properties is paramount for

accurate quantification and effective experimental design. This document summarizes the

available data on the molar extinction coefficient of IR-825, details the experimental protocol for

its determination, and illustrates a typical workflow for its application in photothermal therapy.

Quantitative Data Summary
The molar extinction coefficient (ε) is a measure of how strongly a chemical species absorbs

light at a given wavelength. It is an intrinsic property of a molecule and is crucial for determining

concentration from absorbance measurements using the Beer-Lambert law. While direct,

officially reported values for IR-825 are not readily available in the public domain, data for the

closely related indocyanine green (ICG) and IR-820 dyes provide a strong basis for estimation.

Cyanine dyes are known for their high molar extinction coefficients, typically in the range of

10^5 to 10^6 M⁻¹cm⁻¹.

For context, the molar extinction coefficient for IR-820, a structurally similar dye, has been

reported in methanol. This value can serve as a reliable approximation for IR-825 under similar

solvent conditions.
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Dye Solvent Wavelength (nm)
Molar Extinction
Coefficient (ε)
(M⁻¹cm⁻¹)

IR-820 Methanol Not Specified 198,181[1]

IR-820-NO₂ Methanol Not Specified 187,143[1]

Indocyanine Green

(ICG)
Water ~800

Concentration-

dependent, in the

order of 10⁵

Note: The molar extinction coefficient can be influenced by the solvent, concentration, and

aggregation state of the dye.

Experimental Protocol: Determination of Molar
Extinction Coefficient
The molar extinction coefficient of IR-825 can be determined experimentally using ultraviolet-

visible (UV-Vis) spectrophotometry by applying the Beer-Lambert law:

A = εcl

Where:

A is the absorbance (unitless)

ε is the molar extinction coefficient (M⁻¹cm⁻¹)

c is the molar concentration of the solution (mol/L or M)

l is the path length of the cuvette (typically 1 cm)

Materials and Equipment:

IR-825 dye

High-purity solvent (e.g., Dimethyl sulfoxide (DMSO), Methanol, or Water)
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Analytical balance

Volumetric flasks and pipettes

UV-Vis spectrophotometer

Quartz cuvettes (1 cm path length)

Methodology:

Preparation of a Stock Solution:

Accurately weigh a small amount of IR-825 powder using an analytical balance.

Dissolve the powder in a known volume of the chosen solvent (e.g., DMSO) in a

volumetric flask to prepare a stock solution of a specific molar concentration. Ensure

complete dissolution.

Preparation of Serial Dilutions:

Perform a series of dilutions from the stock solution to create a set of standards with

decreasing, known concentrations. Use volumetric pipettes and flasks for accuracy. The

concentration range should be chosen to yield absorbance values within the linear range

of the spectrophotometer (typically 0.1 to 1.0).

Spectrophotometric Measurement:

Set the UV-Vis spectrophotometer to scan a wavelength range that includes the expected

maximum absorbance (λmax) of IR-825 (in the NIR region, typically around 825 nm).

Use the pure solvent as a blank to zero the spectrophotometer.

Measure the absorbance of each of the prepared standard solutions at the λmax.

Data Analysis:

Plot a graph of absorbance (A) on the y-axis versus concentration (c) on the x-axis.
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According to the Beer-Lambert law, this plot should yield a straight line passing through

the origin.

Perform a linear regression analysis on the data points. The slope of the line will be equal

to the molar extinction coefficient (ε) multiplied by the path length (l).

Since the path length is typically 1 cm, the slope of the line is the molar extinction

coefficient (ε).

Application in Photothermal Therapy: A Workflow
IR-825 is widely utilized as a photothermal agent in cancer therapy. Upon irradiation with a

near-infrared laser, the dye absorbs light energy and converts it into heat, leading to localized

hyperthermia and subsequent tumor cell death.
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Caption: Workflow of IR-825 in Photothermal Therapy.
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This diagram illustrates the sequential steps involved in utilizing IR-825 for photothermal cancer

therapy, from formulation and administration to treatment and monitoring of the therapeutic

outcome. The process leverages the dye's optical properties for both imaging-guided

localization and laser-induced hyperthermia.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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